Cas no 1893132-26-7 (1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1893132-26-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5716313
• PubChem ID: 115092196
• Update Time: 2025-10-31

1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1893132-26-7
• 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617324
• 1-[2-Methyl-5-(oxolan-3-yl)pyrazol-3-yl]ethanone
• Ethanone, 1-[1-methyl-3-(tetrahydro-3-furanyl)-1H-pyrazol-5-yl]-
• 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one

• Inchi： 1S/C10H14N2O2/c1-7(13)10-5-9(11-12(10)2)8-3-4-14-6-8/h5,8H,3-4,6H2,1-2H3
• InChI Key： CPXQZAHQFFOYJO-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C(C)=O)N(C)N=2)C1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 351.7±37.0 °C(Predicted)
• pka: 0.24±0.10(Predicted)

Additional information on 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one

Introduction to 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one (CAS No. 1893132-26-7)

The compound 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one, identified by its CAS number 1893132-26-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in therapeutic research. The molecular framework, incorporating both pyrazole and oxolane moieties, positions it as a versatile scaffold for further derivatization and investigation.

Recent studies have highlighted the structural significance of the pyrazole core in medicinal chemistry, particularly its role as a privileged scaffold in drug discovery. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the oxolan group in 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one introduces additional functional diversity, enabling interactions with biological targets that may not be accessible through simpler pyrazole derivatives.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. The methyl substituent at the 1-position and the ethanone moiety at the 5-position contribute to the compound's reactivity and potential for further functionalization. These features make it an attractive candidate for exploring novel pharmacophores and developing next-generation therapeutics.

One of the most compelling aspects of 1-1-methyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one is its potential in modulating biological pathways associated with disease progression. Current research indicates that this compound may interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The oxolane ring, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial findings suggest that it may inhibit key enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme activity. The pyrazole ring's ability to engage in hydrogen bonding with biological targets further enhances its potential as a drug candidate. These interactions are being fine-tuned through structural modifications aimed at improving potency and reducing off-target effects.

The pharmaceutical industry is increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 1-1-methyl-3-(oxolan-3-yloxy)-1H-pyrazol]-5-yethanone exemplifies how combining different heterocyclic systems can lead to novel compounds with enhanced therapeutic potential. Researchers are exploring various derivatives of this molecule to optimize its pharmacokinetic properties and therapeutic efficacy.

Advances in computational chemistry have accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. This approach has been instrumental in identifying promising candidates for further experimental validation. The integration of computational methods with traditional synthetic chemistry has streamlined the drug discovery pipeline, making it more efficient and cost-effective.

The role of natural product-inspired scaffolds cannot be overstated in modern drug development. Many successful drugs have been derived from natural products, which often contain complex heterocyclic structures similar to those found in 1-methyl-(oxolan)](pyazol)]ethanone]. By leveraging nature's own molecular libraries, researchers can identify bioactive compounds with minimal starting material complexity.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes. Additionally, investigating its behavior in vivo will provide valuable insights into its therapeutic profile and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these early findings into tangible therapeutic benefits for patients worldwide.

The development of new drugs remains a cornerstone of modern medicine, addressing unmet medical needs across various disease states. Compounds like (methyl)pyazol]ethanone] represent promising leads that could eventually lead to new treatments for challenging conditions such as cancer, neurodegenerative diseases, and infectious diseases. The continued exploration of their pharmacological properties will be crucial in realizing this potential.